Cas no 1021229-96-8 (5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 1021229-96-8
• MF: C₁₄H₉N₅O₄S₂
• MW: 375.382359266281
• CID: 5432224
• PubChem ID: 135657621
• Update Time: 2025-06-09

5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• AKOS005638081
• 6-hydroxy-5-[(E)-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]iminomethyl]-2-sulfanylidene-1H-pyrimidin-4-one
• 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-(((4-(3-nitrophenyl)thiazol-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• STK878415
• 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• F3220-0619
• 1021229-96-8
• Dihydro-5-[[[4-(3-nitrophenyl)-2-thiazolyl]amino]methylene]-2-thioxo-4,6(1H,5H)-pyrimidinedione

• Inchi： 1S/C14H9N5O4S2/c20-11-9(12(21)18-13(24)17-11)5-15-14-16-10(6-25-14)7-2-1-3-8(4-7)19(22)23/h1-6H,(H,15,16)(H2,17,18,20,21,24)
• InChI Key： JMUPTCNPAIRMTQ-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)/C(=C\NC2=NC(C3=CC=CC([N+]([O-])=O)=C3)=CS2)/C(=O)N1

Computed Properties

• Exact Mass: 375.00959613g/mol
• Monoisotopic Mass: 375.00959613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 193Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.61±0.20(Predicted)

Additional information on 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 1021229-96-8)

5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione is a highly sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1021229-96-8, belongs to a class of molecules that exhibit remarkable potential in various biochemical applications. The intricate structure of this compound, characterized by its complex heterocyclic framework and functional groups, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular structure of 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione incorporates several key features that contribute to its unique chemical properties. The presence of a thiazole ring fused with a nitro-substituted phenyl group at the 4-position enhances its reactivity and binding affinity towards biological targets. Additionally, the sulfanylidene moiety and the amino-methylidene group provide further opportunities for functionalization and interaction with biological systems.

In recent years, there has been a surge in research focused on developing new compounds with potential therapeutic applications. The 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione has emerged as a promising candidate in this domain due to its ability to modulate various biological pathways. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of the thiazole and nitrophenyl groups creates a scaffold that can be easily modified to enhance pharmacological properties such as solubility, bioavailability, and target specificity. Researchers have been exploring various derivatives of this compound to optimize its therapeutic efficacy while minimizing side effects.

The synthesis of 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to produce this compound in high yields with minimal impurities. This has opened up new avenues for further exploration in both academic and industrial settings.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Initial findings suggest that it may have significant potential in treating conditions such as chronic inflammation and certain types of cancer. The ability of this molecule to interact with specific biological targets makes it an attractive candidate for further development into a novel drug.

In conclusion, 5-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 1021229-96-8) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities position it as a valuable tool for researchers seeking to develop new therapeutic strategies. As further studies continue to uncover the full potential of this compound, it is likely to play an increasingly important role in the fight against various diseases.